1-benzyl-5-ethyl-3-(4-nitrophenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione

• IUPAC Name: 1-benzyl-5-ethyl-3-(4-nitrophenyl)-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione
• InChI: InChI=1S/C20H20N4O4/c1-2-22-19(25)16-17(14-8-10-15(11-9-14)24(27)28)21-23(18(16)20(22)26)12-13-6-4-3-5-7-13/h3-11,16-18,21H,2,12H2,1H3
• InChI Key: JZXOZUCDOARDIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2C(NN(C2C1=O)CC3=CC=CC=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol
• CAS No.: 1005108-54-2

Description

This compound belongs to the pyrrolo[3,4-c]pyrazole-dione class, characterized by a fused bicyclic framework with a pyrazole ring and a lactam moiety. Its structure includes a benzyl group at position 1, an ethyl substituent at position 5, and a 4-nitrophenyl group at position 2.

Biological Activity

The compound 1-benzyl-5-ethyl-3-(4-nitrophenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione is a member of the pyrazole family, which has garnered attention due to its diverse biological activities. This article delves into the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula for 1-benzyl-5-ethyl-3-(4-nitrophenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione is $C_{21}H_{23}N_{3}O_{2}$. The structure features a tetrahydropyrrolo core fused with a pyrazole ring, along with a nitrophenyl substituent that may contribute to its biological activity.

Key Structural Features

Feature	Description
Molecular Weight	351.43 g/mol
Functional Groups	Nitro group, benzyl group
Ring Systems	Tetrahydropyrrolo and pyrazole

Antitumor Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antitumor properties. Specifically, compounds similar to 1-benzyl-5-ethyl-3-(4-nitrophenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione have shown inhibitory effects against various cancer cell lines. For instance, one study reported that derivatives of pyrazoles could selectively inhibit tumor growth through apoptosis induction in lung cancer cells (H322) .

The biological activity of this compound is thought to be mediated through several mechanisms:

• Inhibition of Kinases : Pyrazole derivatives have been shown to inhibit key kinases involved in cancer progression such as BRAF(V600E) and EGFR .
• Induction of Apoptosis : Certain derivatives induce apoptosis in cancer cells by activating intrinsic pathways .
• Anti-inflammatory Effects : The compound may also exert anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX-1 and COX-2), which are crucial in the inflammatory response .

Anti-inflammatory Activity

In addition to its antitumor potential, the compound's derivatives have demonstrated significant anti-inflammatory properties. Research indicates that certain pyrazole-based compounds exhibit IC50 values comparable to established anti-inflammatory drugs like diclofenac sodium .

Antimicrobial Activity

Pyrazole derivatives have also been evaluated for their antimicrobial properties. Studies suggest that these compounds possess activity against various bacterial strains and fungi, indicating their potential as broad-spectrum antimicrobial agents .

Case Study 1: Anticancer Efficacy

A study investigating the efficacy of 1-benzyl-5-ethyl-3-(4-nitrophenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione analogs revealed that several compounds induced significant apoptosis in H322 lung cancer cells. The mechanism was linked to the activation of caspase pathways and modulation of Bcl-2 family proteins.

Case Study 2: Anti-inflammatory Properties

Another investigation assessed the anti-inflammatory effects of a series of pyrazole derivatives including the target compound. The results indicated potent inhibition of COX enzymes with resultant reduction in inflammation markers in vitro.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs from the pyrrolo[3,4-c]pyrazole-dione family, focusing on substituent effects, synthetic pathways, and key properties.

Substituent-Driven Physicochemical Properties

Compound Name	Substituents (Positions)	Melting Point (°C)	Key Observations	Reference
Target Compound	1-Benzyl, 5-Ethyl, 3-(4-Nitrophenyl)	Not reported	Nitro group may enhance polarity	-
3-((3-Methoxyphenyl)amino)-5-methyl-2-(p-tolyl)-pyrrolo[3,4-c]pyrazole-dione (33)	3-Methoxyphenylamino, 5-Methyl, 2-p-Tolyl	180–182	Methoxy group improves solubility
3-((2-Methoxyphenyl)amino)-5-methyl-2-(p-tolyl)-pyrrolo[3,4-c]pyrazole-dione (34)	2-Methoxyphenylamino, 5-Methyl, 2-p-Tolyl	218–220	Ortho-substitution increases rigidity
5-Methyl-2-(p-tolyl)-3-((4-Trifluoromethylphenyl)amino)-pyrrolo[3,4-c]pyrazole-dione (35)	4-Trifluoromethylphenylamino, 5-Methyl	190–192	CF₃ group enhances thermal stability
9-(4-Fluorophenyl)-7-(4-nitrophenyl)-2-phenyl-pyrazolo-triazolo-pyrimidine (16a)	4-Fluorophenyl, 4-Nitrophenyl	>340	Nitro-phenyl improves π-π stacking

Key Findings :

• Steric Effects : Ethyl and benzyl groups at positions 1 and 5 may reduce crystallinity compared to smaller substituents like methyl or p-tolyl .
• Thermal Stability : CF₃-substituted analogs (e.g., compound 35) exhibit moderate melting points (190–192°C), whereas nitro-containing derivatives (e.g., 16a) show exceptional thermal stability (>340°C) .